2-(2-methoxyphenyl)-N-((6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-(2-methoxyphenyl)-N-[[6-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C19H20N4O2/c1-23-13-16(12-22-23)17-8-7-14(10-20-17)11-21-19(24)9-15-5-3-4-6-18(15)25-2/h3-8,10,12-13H,9,11H2,1-2H3,(H,21,24)
• InChI Key: WXQINYYUCVHWEK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NC=C(C=C2)CNC(=O)CC3=CC=CC=C3OC
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol

Description

2-(2-methoxyphenyl)-N-((6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C19H20N4O2 and its molecular weight is 336.395. The purity is usually 95%.
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Scientific Research Applications

Herbicide Activity

• Chloroacetamides, including compounds with structural similarities to the specified acetamide, have been studied for their selective herbicidal activity. These substances are used to control annual grasses and broad-leaved weeds in various crops, demonstrating the application of such compounds in agricultural chemistry (Weisshaar & Böger, 1989).

Anticancer Activity

• Research into certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives has highlighted their potential as anticancer agents. The modification of the pyrimidine ring in these compounds has shown appreciable cancer cell growth inhibition in vitro, illustrating their application in the development of new anticancer therapies (Al-Sanea et al., 2020).

Synthesis of Novel Organic Compounds

• Studies on pyrazole-acetamide derivatives have shown their utility in creating novel Co(II) and Cu(II) coordination complexes. These compounds exhibit significant antioxidant activity due to their structural features, underlining their application in the synthesis of compounds with potential health benefits (Chkirate et al., 2019).
• Additionally, research on 1-bis(methoxy)-4-bis(methylthio)-3-buten-2-one has showcased its role as a useful synthon for the efficient synthesis of various heterocycles. This highlights the broader application of acetamide derivatives in organic synthesis, providing valuable tools for chemical research (Mahata et al., 2003).